![molecular formula C12H25NO3S3 B8595312 10-{[(Methylsulfanyl)carbonothioyl]amino}decane-1-sulfonic acid CAS No. 61300-19-4](/img/structure/B8595312.png)
10-{[(Methylsulfanyl)carbonothioyl]amino}decane-1-sulfonic acid
Cat. No. B8595312
M. Wt: 327.5 g/mol
InChI Key: RNXHFXPXQAHYQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04139701
Procedure details
A suspension of 56 g. (1.0 mol.) of potassium hydride and 118.7 g. (0.5 mol.) of 10 -aminodecanesulfonic acid in 170 ml. of water is stirred for 30 minutes at 25°, then 40 g. (0.52 mol.) of carbon disulfide and 80 ml. of ethanol are added and the reaction mixture is stirred at 25° for 12 hours. The mixture is refluxed gently for 2 hours and cooled. Methyl iodide (71 g., 0.3 mol.) and 130 ml. of ethanol are added to the mixture and it is stirred at 25° for 12 hours. The mixture is evaporated to remove the ethanol and the solid residue is collected by filtration to give methyl 10-sulfodecyldithiocarbamate.
Name
10 -aminodecanesulfonic acid
Quantity
0.5 mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[H-].[K+].[NH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][S:14]([OH:17])(=[O:16])=[O:15].[C:18](=[S:20])=[S:19].[CH3:21]I>C(O)C.O>[S:14]([CH2:13][CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][NH:3][C:18](=[S:20])[S:19][CH3:21])([OH:17])(=[O:15])=[O:16] |f:0.1|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1 mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[K+]
|
Step Two
|
Name
|
10 -aminodecanesulfonic acid
|
|
Quantity
|
0.5 mol
|
|
Type
|
reactant
|
|
Smiles
|
NCCCCCCCCCCS(=O)(=O)O
|
Step Three
|
Name
|
|
|
Quantity
|
0.52 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=S)=S
|
Step Four
|
Name
|
|
|
Quantity
|
71 g
|
|
Type
|
reactant
|
|
Smiles
|
CI
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Six
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction mixture is stirred at 25° for 12 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
A suspension of 56 g
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture is refluxed gently for 2 hours
|
|
Duration
|
2 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
is stirred at 25° for 12 hours
|
|
Duration
|
12 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture is evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the ethanol
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the solid residue is collected by filtration
|
Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S(=O)(=O)(O)CCCCCCCCCCNC(SC)=S
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
